Cas no 2227715-96-8 ((1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol
• CAS No: 2227715-96-8
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• CID: 6389836
• PubChem ID: 165656094
• Update Time: 2025-06-13

(1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol
• 2227715-96-8
• EN300-1936675

• Inchi： 1S/C7H8BrClN2O/c8-4-1-5(6(12)2-10)7(9)11-3-4/h1,3,6,12H,2,10H2/t6-/m1/s1
• InChI Key： GQUSSFPMTBMOIG-ZCFIWIBFSA-N
• SMILES： BrC1=CN=C(C(=C1)[C@@H](CN)O)Cl

Computed Properties

• Exact Mass: 249.95085g/mol
• Monoisotopic Mass: 249.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol (CAS No. 2227715-96-8)

The compound (1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol, identified by its CAS number 2227715-96-8, is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromo-2-chloropyridin-3-yl moiety and an aminoethanol side chain, makes it a valuable intermediate in the synthesis of biologically active molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and small-molecule inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for chiral building blocks like (1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound's stereospecificity is particularly appealing for designing enzyme inhibitors and receptor modulators, addressing common search queries such as "chiral intermediates for drug development" and "halogenated pyridine derivatives." Its CAS No. 2227715-96-8 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic chemistry perspective, the 5-bromo-2-chloropyridine core of this compound offers versatile reactivity for cross-coupling reactions, a topic widely explored in organic chemistry forums. The presence of both bromo and chloro substituents enables selective functionalization, a feature often highlighted in searches like "halogenated pyridine applications." Additionally, the aminoethanol group facilitates hydrogen bonding, enhancing interactions with biological targets—a key consideration for researchers investigating structure-activity relationships (SAR).

Environmental and regulatory trends also influence interest in CAS 2227715-96-8. With growing emphasis on green chemistry, scientists are exploring sustainable methods to synthesize such intermediates. Queries like "eco-friendly synthesis of halogenated pyridines" reflect this shift. Moreover, the compound's potential in crop protection aligns with agricultural innovations, as users frequently search for "novel agrochemical intermediates."

Analytical characterization of (1S)-2-amino-1-(5-bromo-2-chloropyridin-3-yl)ethan-1-ol typically involves HPLC, NMR, and mass spectrometry, techniques commonly discussed in analytical chemistry circles. Its optical purity is critical for applications, prompting searches for "chiral resolution methods." The compound's stability under various pH conditions is another area of interest, particularly for formulators seeking compatible excipients.

In summary, 2227715-96-8 represents a convergence of multiple research hotspots: chiral synthesis, halogenated heterocycles, and bioactive molecule design. Its relevance to trending topics like personalized medicine and sustainable chemistry ensures continued visibility in scientific databases and search engines, making it a compound of enduring interest to both academic and industrial communities.